1,2-Diarachidoyl-sn-glycero-3-phosphocholine
1,2-Diarachidoyl-sn-glycero-3-phosphocholine
1,2-Diarachidoyl-sn-glycero-3-PC is a phospholipid containing the saturated long-chain (20:0) arachidic acid inserted at the sn-1 and sn-2 positions. It can be used in the generation of micelles, liposomes, and other types of artificial membranes.
PC(20:0/20:0), also known as gpcho(40:0) or lecithin, belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(20:0/20:0) is considered to be a glycerophosphocholine lipid molecule. PC(20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(20:0/20:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PC(20:0/20:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(20:0/20:0) participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and PC(20:0/20:0) can be biosynthesized from S-adenosylmethionine and pe-nme2(20:0/20:0); which is catalyzed by the enzyme phosphatidylethanolamine N-methyltransferase. Furthermore, Cytidine monophosphate and PC(20:0/20:0) can be biosynthesized from CDP-choline and DG(20:0/20:0/0:0) through its interaction with the enzyme choline/ethanolaminephosphotransferase. Finally, PC(20:0/20:0) and L-serine can be converted into choline and PS(20:0/20:0); which is mediated by the enzyme phosphatidylserine synthase. In humans, PC(20:0/20:0) is involved in phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway and phosphatidylcholine biosynthesis PC(20:0/20:0) pathway.
PC(20:0/20:0), also known as gpcho(40:0) or lecithin, belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(20:0/20:0) is considered to be a glycerophosphocholine lipid molecule. PC(20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(20:0/20:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PC(20:0/20:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(20:0/20:0) participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and PC(20:0/20:0) can be biosynthesized from S-adenosylmethionine and pe-nme2(20:0/20:0); which is catalyzed by the enzyme phosphatidylethanolamine N-methyltransferase. Furthermore, Cytidine monophosphate and PC(20:0/20:0) can be biosynthesized from CDP-choline and DG(20:0/20:0/0:0) through its interaction with the enzyme choline/ethanolaminephosphotransferase. Finally, PC(20:0/20:0) and L-serine can be converted into choline and PS(20:0/20:0); which is mediated by the enzyme phosphatidylserine synthase. In humans, PC(20:0/20:0) is involved in phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway and phosphatidylcholine biosynthesis PC(20:0/20:0) pathway.
Brand Name:
Vulcanchem
CAS No.:
61596-53-0
VCID:
VC21226741
InChI:
InChI=1S/C48H96NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h46H,6-45H2,1-5H3/t46-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC
Molecular Formula:
C48H96NO8P
Molecular Weight:
846.3 g/mol
1,2-Diarachidoyl-sn-glycero-3-phosphocholine
CAS No.: 61596-53-0
Cat. No.: VC21226741
Molecular Formula: C48H96NO8P
Molecular Weight: 846.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Diarachidoyl-sn-glycero-3-PC is a phospholipid containing the saturated long-chain (20:0) arachidic acid inserted at the sn-1 and sn-2 positions. It can be used in the generation of micelles, liposomes, and other types of artificial membranes. PC(20:0/20:0), also known as gpcho(40:0) or lecithin, belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(20:0/20:0) is considered to be a glycerophosphocholine lipid molecule. PC(20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(20:0/20:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PC(20:0/20:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(20:0/20:0) participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and PC(20:0/20:0) can be biosynthesized from S-adenosylmethionine and pe-nme2(20:0/20:0); which is catalyzed by the enzyme phosphatidylethanolamine N-methyltransferase. Furthermore, Cytidine monophosphate and PC(20:0/20:0) can be biosynthesized from CDP-choline and DG(20:0/20:0/0:0) through its interaction with the enzyme choline/ethanolaminephosphotransferase. Finally, PC(20:0/20:0) and L-serine can be converted into choline and PS(20:0/20:0); which is mediated by the enzyme phosphatidylserine synthase. In humans, PC(20:0/20:0) is involved in phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway and phosphatidylcholine biosynthesis PC(20:0/20:0) pathway. |
|---|---|
| CAS No. | 61596-53-0 |
| Molecular Formula | C48H96NO8P |
| Molecular Weight | 846.3 g/mol |
| IUPAC Name | [(2R)-2,3-di(icosanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C48H96NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h46H,6-45H2,1-5H3/t46-/m1/s1 |
| Standard InChI Key | YKIOPDIXYAUOFN-YACUFSJGSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC |
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